Cas no 2138366-73-9 (2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine)

• Product Name: 2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
• CAS No: 2138366-73-9
• MF: C₉H₉ClN₄O₂S
• MW: 272.711358785629
• CID: 5602648
• PubChem ID: 165480513
• Update Time: 2025-05-25

2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
• EN300-1115400
• 2138366-73-9

• Inchi： 1S/C9H9ClN4O2S/c1-17(15,16)8-4-13-14(6-8)9-5-11-7(2-10)3-12-9/h3-6H,2H2,1H3
• InChI Key： NQEWHBATCKVKNA-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C=N1)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 272.0134744g/mol
• Monoisotopic Mass: 272.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.1Ų

Additional information on 2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine

Introduction to 2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine (CAS No. 2138366-73-9)

2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine, identified by its CAS number 2138366-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazine family, a heterocyclic aromatic structure that is widely studied for its potential biological activities. The presence of both chloromethyl and methanesulfonyl functional groups in its molecular framework makes it a versatile intermediate for synthesizing various pharmacologically relevant molecules.

The molecular structure of this compound features a pyrazine core substituted at the 5-position with a 4-methanesulfonyl-1H-pyrazol-1-yl moiety, while the 2-position is equipped with a chloromethyl group. This unique arrangement imparts distinct reactivity, making it a valuable building block in medicinal chemistry. The chloromethyl group, in particular, is known for its ability to participate in nucleophilic addition reactions, which can be exploited to form carbon-carbon bonds essential for drug development.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazine derivatives due to their reported bioactivity across multiple therapeutic areas. The 4-methanesulfonyl group enhances the solubility and metabolic stability of the compound, which are critical factors in drug design. Furthermore, the pyrazole moiety is frequently incorporated into drug molecules due to its ability to modulate enzyme activity and interact with biological targets.

Current research has highlighted the potential of 2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine as a precursor in the synthesis of novel compounds targeting neurological disorders. Studies have demonstrated that derivatives of this molecule exhibit inhibitory effects on certain enzymes implicated in neurodegeneration. The chloromethyl functionality allows for further derivatization, enabling chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The synthetic utility of this compound has also been explored in industrial settings. Its straightforward synthesis from commercially available starting materials makes it an attractive candidate for large-scale production. Researchers have optimized synthetic pathways to maximize yield and purity, ensuring that pharmaceutical companies can access high-quality intermediates for further development.

One notable application of 2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine is in the development of anticancer agents. The combination of the pyrazole and chloromethyl groups provides multiple sites for chemical modification, allowing for the creation of molecules that can selectively inhibit tumor growth. Preliminary studies have shown promising results in cell-based assays, indicating its potential as a lead compound for oncology research.

The chemical reactivity of this compound has been thoroughly investigated by synthetic chemists. The chloromethyl group serves as a versatile handle for forming new bonds, while the methanesulfonyl group contributes stability and electronic properties favorable for drug interactions. These characteristics make it an ideal candidate for exploring new chemical spaces in medicinal chemistry.

Advances in computational chemistry have further enhanced the understanding of how 2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine interacts with biological targets. Molecular modeling studies have provided insights into its binding affinity and mode of action, guiding researchers in designing more effective derivatives. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the development of novel therapeutics.

The regulatory landscape surrounding this compound is also evolving. As more research emerges demonstrating its utility, regulatory agencies are updating guidelines to facilitate its use in pharmaceutical development. Companies leveraging this intermediate benefit from streamlined processes, ensuring compliance with safety and quality standards while maintaining innovation in drug design.

In conclusion, 2-(chloromethyl)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine (CAS No. 2138366-73-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing new drugs across various therapeutic areas. As research continues to uncover its potential, this compound is poised to play an increasingly important role in future medical innovations.